7-(deoxyadenosin-N(6)-yl)aristolactam I
7-(deoxyadenosin-N(6)-yl)aristolactam I
Brand Name:
Vulcanchem
CAS No.:
127191-86-0
VCID:
VC0236959
InChI:
InChI=1S/C27H22N6O7/c1-37-14-4-2-3-11-18(14)21(22-19-12(27(36)32-22)5-15-24(20(11)19)39-10-38-15)31-25-23-26(29-8-28-25)33(9-30-23)17-6-13(35)16(7-34)40-17/h2-5,8-9,13,16-17,32,34-36H,6-7,10H2,1H3
SMILES:
COC1=CC=CC2=C1C(=NC3=C4C(=NC=N3)N(C=N4)C5CC(C(O5)CO)O)C6=C7C2=C8C(=CC7=C(N6)O)OCO8
Molecular Formula:
C27H22N6O7
Molecular Weight:
542.5 g/mol
7-(deoxyadenosin-N(6)-yl)aristolactam I
CAS No.: 127191-86-0
Main Products
VCID: VC0236959
Molecular Formula: C27H22N6O7
Molecular Weight: 542.5 g/mol
| CAS No. | 127191-86-0 |
|---|---|
| Product Name | 7-(deoxyadenosin-N(6)-yl)aristolactam I |
| Molecular Formula | C27H22N6O7 |
| Molecular Weight | 542.5 g/mol |
| IUPAC Name | 12-[9-[4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]purin-6-yl]imino-14-methoxy-3,5-dioxa-10-azapentacyclo[9.7.1.02,6.08,19.013,18]nonadeca-1,6,8,11(19),13(18),14,16-heptaen-9-ol |
| Standard InChI | InChI=1S/C27H22N6O7/c1-37-14-4-2-3-11-18(14)21(22-19-12(27(36)32-22)5-15-24(20(11)19)39-10-38-15)31-25-23-26(29-8-28-25)33(9-30-23)17-6-13(35)16(7-34)40-17/h2-5,8-9,13,16-17,32,34-36H,6-7,10H2,1H3 |
| Standard InChIKey | UJUDOVXXLPFCGM-UHFFFAOYSA-N |
| SMILES | COC1=CC=CC2=C1C(=NC3=C4C(=NC=N3)N(C=N4)C5CC(C(O5)CO)O)C6=C7C2=C8C(=CC7=C(N6)O)OCO8 |
| Canonical SMILES | COC1=CC=CC2=C1C(=NC3=C4C(=NC=N3)N(C=N4)C5CC(C(O5)CO)O)C6=C7C2=C8C(=CC7=C(N6)O)OCO8 |
| Synonyms | 7-(deoxyadenosin-N(6)-yl)aristolactam I aristolactam I, 7-(deoxyadenosin-N(6)-yl) |
| PubChem Compound | 124428 |
| Last Modified | Dec 23 2021 |
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